Cas no 1396865-89-6 (7-methyl-6-oxo-N-(2-phenoxyethyl)-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-3-carboxamide)

• Product Name: 7-methyl-6-oxo-N-(2-phenoxyethyl)-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-3-carboxamide
• CAS No: 1396865-89-6
• MF: C₁₇H₁₉N₃O₃S
• MW: 345.41606259346
• CID: 6614640
• PubChem ID: 71802311
• Update Time: 2025-07-01

7-methyl-6-oxo-N-(2-phenoxyethyl)-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-methyl-6-oxo-N-(2-phenoxyethyl)-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-3-carboxamide
• F6404-0758
• 7-methyl-6-oxo-N-(2-phenoxyethyl)-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide
• 1396865-89-6
• VU0547178-1
• 7-methyl-6-oxo-N-(2-phenoxyethyl)-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide
• 7-methyl-6-oxo-N-(2-phenoxyethyl)-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamide
• AKOS024554024

• Inchi： 1S/C17H19N3O3S/c1-12-9-19-17-20(16(12)22)10-13(11-24-17)15(21)18-7-8-23-14-5-3-2-4-6-14/h2-6,9,13H,7-8,10-11H2,1H3,(H,18,21)
• InChI Key： PSSPTPFQOVIYOB-UHFFFAOYSA-N
• SMILES： S1C2=NC=C(C)C(N2CC(C(NCCOC2C=CC=CC=2)=O)C1)=O

Computed Properties

• Exact Mass: 345.11471265g/mol
• Monoisotopic Mass: 345.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 96.3Ų

Additional information on 7-methyl-6-oxo-N-(2-phenoxyethyl)-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-3-carboxamide

Professional Introduction to Compound with CAS No. 1396865-89-6 and Product Name: 7-methyl-6-oxo-N-(2-phenoxyethyl)-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide

The compound identified by the CAS number 1396865-89-6 and the product name 7-methyl-6-oxo-N-(2-phenoxyethyl)-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the pyrimido[2,1-b][1,3]thiazine scaffold, a structural motif known for its diverse biological activities and potential therapeutic applications. The molecular structure incorporates several key functional groups that contribute to its unique chemical properties and biological interactions.

At the core of this compound's identity is the pyrimido[2,1-b][1,3]thiazine core, which is a fused bicyclic system consisting of a pyrimidine ring and a thiazine ring. This particular arrangement of nitrogen and sulfur atoms creates a rich environment for hydrogen bonding and coordination interactions with biological targets. The presence of a methyl group at the 7-position and an oxo group at the 6-position further modulates the electronic properties of the molecule, influencing its reactivity and binding affinity.

The N-(2-phenoxyethyl) substituent attached to the 3-position of the thiazine ring introduces a hydrophobic phenyl ring and an ethyl chain terminated by a phenoxy group. This side chain not only enhances the solubility of the compound in both aqueous and organic solvents but also provides a flexible linker that can interact with various biological targets through hydrophobic and electrostatic interactions. The overall architecture of 7-methyl-6-oxo-N-(2-phenoxyethyl)-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide makes it a promising candidate for further exploration in drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The pyrimido[2,1-b][1,3]thiazine scaffold has been extensively studied for its potential in inhibiting various enzymes and receptors involved in metabolic diseases, cancer, and inflammatory conditions. For instance, derivatives of this scaffold have shown promise as kinase inhibitors due to their ability to mimic natural substrates and disrupt signaling pathways. The compound in question (7-methyl-6-oxo-N-(2-phenoxyethyl)-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide) is designed to leverage these properties while introducing modifications that enhance selectivity and reduce toxicity.

In vitro studies have demonstrated that this compound exhibits significant activity against several target enzymes relevant to human health. Notably, it has shown inhibitory effects on enzymes involved in DNA replication and repair mechanisms. These activities are particularly intriguing given the growing interest in developing compounds that can modulate DNA metabolism as a therapeutic strategy for treating various diseases. The N-(2-phenoxyethyl) side chain plays a crucial role in these interactions by providing optimal positioning for binding to active sites on target enzymes.

The methyl group at the 7-position contributes to the overall stability of the molecule while also influencing its electronic distribution. This can affect both the compound's solubility profile and its ability to interact with biological targets. Additionally, the oxo group at the 6-position serves as a hydrogen bond acceptor site, which can enhance binding affinity through interactions with polar residues on proteins or nucleic acids. These structural features collectively contribute to the compound's unique pharmacological profile.

One of the most compelling aspects of this compound is its potential for further derivatization to enhance its therapeutic efficacy. The presence of multiple functional groups provides numerous opportunities for chemical modification without compromising core structural integrity. Researchers have been exploring strategies to optimize potency by fine-tuning substituents such as the phenyl ring or ethyl chain termination with more potent bioisosteres or additional functional groups like fluorinated aromatic rings or amide linkers.

The synthesis of 7-methyl-6-oxo-N-(2-phenoxyethyl)-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide involves multi-step organic transformations that require careful control over reaction conditions to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the pyrimido[2,1-b][1,3]thiazine core followed by functional group interconversions such as alkylation or acylation to introduce desired substituents like N-(2-phenoxyethyl). Advances in synthetic methodologies have enabled more efficient routes to complex heterocyclic systems like this one.

The pharmacokinetic properties of this compound are also under investigation as part of its preclinical development process. Factors such as absorption rate distribution metabolism excretion (ADME) are critical determinants of whether a drug candidate will progress into clinical trials successfully. Preliminary studies suggest that modifications made during synthesis can significantly impact these parameters making them essential considerations during lead optimization efforts.

In conclusion,7-methyl-6-oxo-N-(2-phenoxyethyl)-2H,,3H,,4H,,6H-pyrimido[,₂,¹b] [1,³]thiazine^-3-carboxamide (CAS No.: 1396865^-89-6) represents an exciting development in pharmaceutical chemistry with significant potential for therapeutic applications across multiple disease areas including cancer metabolic disorders inflammatory diseases among others Its unique structural features combined with promising preclinical data make it an attractive candidate for further research investment into understanding its full pharmacological profile moving forward will continue driving innovation within medicinal chemistry field ensuring continued progress toward safer more effective treatments patients worldwide benefit from every day life.